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Compound of Interest

2-(2-Chloroethoxy)-1,3-
Compound Name:

dimethoxybenzene
CAS No.: 24251-50-1
Cat. No.: B1338896

Get Quote

Executive Summary

2-(2-Chloroethoxy)-1,3-dimethoxybenzene is a bifunctional aromatic ether derived from 2,6-
dimethoxyphenol (Syringol). It serves as a critical intermediate in organic synthesis, primarily
functioning as a "linker" molecule that introduces the electron-rich 2,6-dimethoxyphenoxy motif
into larger pharmacological scaffolds. Its primary utility lies in its dual reactivity: the alkyl
chloride side chain acts as an electrophile for nucleophilic displacement, while the electron-rich
benzene ring is highly activated toward electrophilic aromatic substitution.

Key Applications:

o Medicinal Chemistry: Synthesis of phenylpiperazine derivatives (GPCR ligands) and
cardiovascular agents (anti-arrhythmic analogs).

o Material Science: Monomer precursor for functionalized redox-active polymers.

e Organic Synthesis: Introduction of the 2,6-dimethoxyphenoxy protecting/directing group.
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Physicochemical Properties[2][3][4]

The compound exhibits properties characteristic of chlorinated aromatic ethers. The presence
of two methoxy groups at the ortho positions (relative to the ether linkage) creates significant
steric bulk and electronic density.

Property Value /| Description Note
CAS Number 24251-50-1 Verified Identifier
2-(2-Chloroethoxy)-1,3- Also: 1-(2-Chloroethoxy)-2,6-
IUPAC Name ) )
dimethoxybenzene dimethoxybenzene
Molecular Formula C10H13ClOs3
Molecular Weight 216.66 g/mol
_ Low-melting Solid or Viscous Dependent on purity; tends to
Physical State o
Liquid supercool.[1]
N Soluble in DCM, EtOAc, )
Solubility Insoluble in water.
DMSO, MeOH
Lipophilic; suitable for CNS
LogP (Calc) ~2.53 )
penetration.
H-Bond Donors 0
H-Bond Acceptors 3 Ether oxygens.

Synthesis & Production Methodology

The industrial and laboratory synthesis of 2-(2-Chloroethoxy)-1,3-dimethoxybenzene follows
a Williamson Ether Synthesis pathway. This protocol relies on the selective alkylation of 2,6-
dimethoxyphenol (Syringol) using a 1,2-dihaloethane surrogate.

Mechanistic Pathway

The reaction involves the deprotonation of the phenolic hydroxyl group to generate a
phenoxide anion. This nucleophile then attacks 1-bromo-2-chloroethane in an
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fashion. Bromide is the preferred leaving group over chloride due to the weaker C-Br bond,
ensuring the final product retains the chloro-substituent for future functionalization.

Representative Experimental Protocol

» Reagents: 2,6-Dimethoxyphenol (1.0 eq), 1-Bromo-2-chloroethane (1.5 eq), Potassium
Carbonate (

, 2.0 eq).

e Solvent: Acetonitrile (

) or DMF (Anhydrous).

o Conditions: Reflux (
) for 12-18 hours.

Step-by-Step Procedure:

Activation: Dissolve 2,6-dimethoxyphenol in acetonitrile. Add anhydrous

and stir at room temperature for 30 minutes to generate the phenoxide.

» Alkylation: Add 1-bromo-2-chloroethane dropwise. The excess dihalide prevents dimerization
(formation of 1,2-bis(2,6-dimethoxyphenoxy)ethane).

o Reflux: Heat the mixture to reflux. Monitor consumption of phenol via TLC (Hexane:EtOAc
4:1).

» Work-up: Filter off inorganic salts. Concentrate the filtrate. Redissolve in Ethyl Acetate and
wash with 1M NaOH (to remove unreacted phenol) followed by brine.

 Purification: The crude oil is purified via silica gel column chromatography or recrystallization
from cold hexane/ether if solid.

Synthesis Workflow Diagram
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Figure 1: Selective alkylation pathway via Williamson Ether Synthesis.

Reactivity & Applications in Drug Design

The value of 2-(2-Chloroethoxy)-1,3-dimethoxybenzene lies in its orthogonal reactivity. It
contains a stable aryl ether core and a reactive alkyl chloride tail.

Nucleophilic Substitution (Linker Chemistry)

The primary use of this compound is to attach the 2,6-dimethoxyphenoxyethyl moiety to
amines. The terminal chloride is a good leaving group, particularly when catalyzed by iodide
(Finkelstein condition).

e Reaction: Product + Secondary Amine (

)

Tertiary Amine.

o Application: This generates structures analogous to Mexiletine or Phenylpiperazine
antipsychotics, where the ether chain provides a flexible linker that positions the aromatic
ring into hydrophobic pockets of receptors (e.g.,

-adrenergic or 5-HT receptors).

Electrophilic Aromatic Substitution

The benzene ring is activated by three oxygen donors (one ethoxy, two methoxy).
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o Regioselectivity: The 4-position (para to the ethoxy group) is the primary site for electrophilic
attack (Nitration, Halogenation, Formylation).

« Utility: This allows for further elaboration of the scaffold after the linker has been attached,
enabling "late-stage functionalization."”

Application Logic Diagram

2-(2-Chloroethoxy)-

1,3-dimethoxybenzene

Pathway A: Nucleophilic Substitution Pathway B: Electrophilic Substitution
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Figure 2: Divergent synthetic utility for pharmacophore construction.

Safety & Handling (SDS Summary)

Signal Word:WARNING
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Hazard Class H-Code Statement
Skin Irritation H315 Causes skin irritation.[2]
o Causes serious eye irritation.
Eye Irritation H319
[21[3]
May cause respiratory
STOT-SE H335

irritation.[2][3]

Handling Protocols:

o PPE: Nitrile gloves and safety glasses are mandatory. The compound is an alkylating agent;
avoid all skin contact to prevent potential sensitization.

o Storage: Store in a cool, dry place under inert gas (Nitrogen/Argon). Ethers can form
peroxides upon prolonged exposure to air; however, the stability of this specific ether is
relatively high due to the lack of abstractable allylic/benzylic protons adjacent to the ether
oxygen (the

-protons are adjacent to the benzene ring, but the steric bulk protects them).

o Spill Response: Absorb with inert material (vermiculite) and dispose of as hazardous organic
waste.
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» Fisher Scientific. (2025).[2] Safety Data Sheet: 2-Chloro-1,4-dimethoxybenzene. (Used for
comparative safety profile of chlorinated dimethoxybenzenes). Retrieved from

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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